

# FH535 Wnt beta-catenin signaling pathway mechanism

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: FH535

CAS No.: 108409-83-2

Cat. No.: S527971

[Get Quote](#)

## FH535 at a Glance

The table below summarizes the core characteristics of **FH535**.

Aspect	Description
Molecular Target	Dual inhibitor of <b><math>\beta</math>-catenin/TCF-mediated transcription</b> and <b>Peroxisome Proliferator-Activated Receptors (PPARs)</b> [1] [2].
Primary Mechanism	Suppresses the Wnt/ $\beta$ -catenin pathway by disrupting the interaction between $\beta$ -catenin and TCF/LEF transcription factors in the nucleus, preventing the expression of downstream target genes [1] [2].
Cellular Consequences	Inhibits cell proliferation, induces cell cycle arrest, suppresses migration and invasion, and reduces expression of cancer stem cell (CSC) markers [1] [2] [3].


## Key Quantitative Findings from Preclinical Studies

The following table consolidates quantitative data on the anti-cancer effects of **FH535** across various studies.

Cancer Type	Experimental Model	Key Findings & Quantitative Data	Source
Colon Cancer	In vitro (HT29, SW480 cells)	Inhibited proliferation (IC <sub>50</sub> : ~20-25 μM at 48h); induced G0/G1 cell cycle arrest; suppressed colony formation; downregulated Cyclin D1 and Survivin [1] [2].	[1] [2]
	In vivo (mouse xenograft)	15 mg/kg FH535 (i.p. every 2 days) significantly inhibited tumor growth [2].	[2]
Pancreatic Cancer	In vitro	Downregulated CSC markers (CD24, CD44); inhibited angiogenesis; repressed secretion of VEGF, IL-6, IL-8 [3].	[3]
	In vivo (mouse xenograft)	Repressed pancreatic cancer xenograft growth [3].	[3]

## Core Mechanism of FH535 in the Wnt/ $\beta$ -Catenin Pathway

To understand how **FH535** works, it's essential to first visualize the core Wnt/ $\beta$ -catenin pathway it inhibits. The diagram below illustrates the key steps in pathway activation and the point where **FH535** intervenes.



[Click to download full resolution via product page](#)

**FH535** acts in the nucleus to disrupt  $\beta$ -catenin/TCF complex formation.


- In the "OFF State" (left), in the absence of a Wnt signal, cytoplasmic  $\beta$ -catenin is constantly captured and phosphorylated by a destruction complex containing Axin, APC, CK1 $\alpha$ , and GSK-3 $\beta$ . This leads to its ubiquitination and proteasomal degradation. In the nucleus, TCF/LEF factors are bound to co-repressors, keeping target genes silent [4] [5] [6].
- In the "ON State" (right), binding of Wnt to Frizzled and LRP5/6 receptors triggers a signal that disrupts the destruction complex via Dishevelled (Dvl). This stabilizes  $\beta$ -catenin, allowing it to


accumulate and translocate to the nucleus. There, it binds to TCF/LEF, displaces co-repressors, and recruits co-activators to initiate transcription of target genes like *c-Myc* and *Cyclin D1* [4] [7] [5].

- **FH535's Intervention Point:** **FH535** enters the nucleus and directly interferes with the formation of the transcriptional complex between  $\beta$ -catenin and TCF/LEF. By blocking this critical interaction, it prevents the expression of Wnt target genes that drive carcinogenesis, even when upstream pathway components are activated [1] [2].

## Example Experimental Workflow

For practical application, the diagram below outlines a generalized experimental workflow used in the cited studies to evaluate **FH535's** efficacy.





[Click to download full resolution via product page](#)

*A generalized workflow for evaluating **FH535** efficacy in preclinical models.*

## Research Implications and Future Directions

**FH535** has demonstrated compelling preclinical efficacy, but its progression to clinical application faces challenges shared by many Wnt pathway inhibitors, particularly potential on-target toxicity in Wnt-dependent healthy tissues like the gut and bone [7]. Future research directions may include:

- Developing more specific formulations or delivery systems to target tumor cells.
- Exploring combination therapies with other targeted agents or standard chemotherapeutics to enhance efficacy and allow for lower dosing [7].
- Further investigation into its impact on the tumor microenvironment, building on the findings that it remodels angiogenesis [3].

**Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. FH535 Inhibits Proliferation and Motility of Colon Cancer ... [pmc.ncbi.nlm.nih.gov]
2. FH535 Inhibits Proliferation and Motility of Colon ... [jcancer.org]
3. FH535, a  $\beta$ -catenin pathway inhibitor, represses pancreatic ... [pmc.ncbi.nlm.nih.gov]
4. Wnt/ $\beta$ -catenin signalling: function, biological mechanisms ... [nature.com]
5. Wnt/ $\beta$ -catenin signaling pathway in carcinogenesis and ... [jhoonline.biomedcentral.com]
6. Wnt signaling pathway [en.wikipedia.org]
7. Targeting the Wnt/ $\beta$ -catenin signaling pathway in cancer [jhoonline.biomedcentral.com]

To cite this document: Smolecule. [FH535 Wnt beta-catenin signaling pathway mechanism].

Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b527971#fh535-wnt-beta-catenin-signaling-pathway-mechanism>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)